2-fluoro-N-[2-({6-[(5-methyl-2-pyridinyl)amino]-3-pyridazinyl}amino)ethyl]benzamide

• IUPAC Name: 2-fluoro-N-[2-[[6-[(5-methylpyridin-2-yl)amino]pyridazin-3-yl]amino]ethyl]benzamide
• InChI: InChI=1S/C19H19FN6O/c1-13-6-7-16(23-12-13)24-18-9-8-17(25-26-18)21-10-11-22-19(27)14-4-2-3-5-15(14)20/h2-9,12H,10-11H2,1H3,(H,21,25)(H,22,27)(H,23,24,26)
• InChI Key: FKZCFCWFYCMTRH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C(C=C1)NC2=NN=C(C=C2)NCCNC(=O)C3=CC=CC=C3F
• Molecular Formula: C19H19FN6O
• Molecular Weight: 366.4 g/mol

Description

2-Fluoro-N-[2-({6-[(5-methyl-2-pyridinyl)amino]-3-pyridazinyl}amino)ethyl]benzamide is a complex organic compound. It falls into the category of benzamides, a class of compounds known for their varied biological activities and applications in pharmaceutical chemistry.

Synthesis Analysis

The synthesis of similar fluorinated benzamides typically involves multiple steps including the introduction of the fluorine atom and the construction of the benzamide framework. For example, the synthesis of fluorinated benzamide neuroleptics involves a series of chemical reactions starting from basic organic precursors to yield the final product (Mukherjee, 1991).

Molecular Structure Analysis

Benzamides, including fluorinated variants, often show interesting molecular conformations. For instance, an isomer grid study of fluoro-N-(pyridyl)benzamides revealed how the substitution patterns of fluorine and pyridine N-atoms influence the molecular conformation, as well as hydrogen bonding patterns (Mocilac, Donnelly & Gallagher, 2012).

Chemical Reactions and Properties

Benzamide compounds are versatile in chemical reactivity. They can undergo various chemical reactions, including substitution reactions, to form different derivatives. For example, different benzamide-based 5-aminopyrazoles and their fused heterocycles were synthesized, showing significant chemical reactivity (Hebishy, Salama & Elgemeie, 2020).